Cas no 2680827-25-0 (3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680827-25-0
• MF: C₁₁H₁₆FNO₄
• MW: 245.247447013855
• CID: 5601553
• PubChem ID: 165913905
• Update Time: 2025-05-23

3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277855
• 2680827-25-0
• 3-fluoro-4,4-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H16FNO4/c1-4-5-17-9(16)13-6-10(2,3)11(12,7-13)8(14)15/h4H,1,5-7H2,2-3H3,(H,14,15)
• InChI Key： JTCNACLFFNVSDS-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(=O)OCC=C)CC1(C)C

Computed Properties

• Exact Mass: 245.10633615g/mol
• Monoisotopic Mass: 245.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

3-Fluoro-4,4-Dimethyl-1-(Prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic Acid: An Overview of a Promising Compound

3-Fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680827-25-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a fluoro group at the 3-position, two methyl groups at the 4-position, and an ester group derived from propenyl alcohol. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also shown potential as an analgesic agent. Preclinical studies have indicated that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism behind this analgesic effect is thought to involve modulation of nociceptive pathways in the central nervous system, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its therapeutic applications, 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been studied for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive loss of neurons and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential use in the prevention and treatment of neurodegenerative disorders.

The synthesis of 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid involves several steps, including the formation of the pyrrolidine ring and the introduction of the fluoro and methyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to phase II trials to further assess its therapeutic potential.

In conclusion, 3-fluoro-4,4-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680827-25-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.